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Introduction

INCB9471 is a potent and selective antagonist of the C-C chemokine receptor type 5 (CCR5).
[1][2][3] As a key co-receptor for the entry of R5-tropic Human Immunodeficiency Virus-1 (HIV-
1) into host cells, CCRS5 is a significant therapeutic target.[2][4] INCB9471 allosterically inhibits
CCRY5, preventing the conformational changes required for viral fusion and entry.[2] These
application notes provide detailed protocols for the long-term culture of cells with INCB9471, a
critical step in understanding its chronic effects, potential for resistance development, and long-
term safety profile.

Mechanism of Action and Signhaling Pathway

INCB9471 acts as a nhoncompetitive allosteric inhibitor of CCR5.[2] The binding of HIV-1's
envelope glycoprotein gp120 to the CD4 receptor on T-cells and macrophages triggers a
conformational change in gp120, exposing a binding site for CCR5. The subsequent interaction
between gp120 and CCRS5 facilitates the fusion of the viral and host cell membranes, allowing
the viral core to enter the cell.[2] INCB9471 binds to CCR5 and prevents this interaction,
effectively blocking viral entry.[1][2]

Beyond its role in HIV-1 entry, CCR5 is a G-protein coupled receptor (GPCR) that, upon
binding its natural chemokine ligands (e.g., RANTES, MIP-1a, MIP-1[3), activates downstream
signaling pathways.[2] INCB9471 has been shown to inhibit these signaling events, including
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intracellular calcium mobilization and ERK phosphorylation.[2] The Janus kinase (JAK)-signal
transducer and activator of transcription (STAT) pathway is also involved in the regulation of
CCRS5 expression.[5]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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